N-(4-amino-2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-amino-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• InChI: InChI=1S/C18H21N5O5S/c1-27-12-4-2-11(3-5-12)16(25)20-14-15(19)21-18(22-17(14)26)29-10-13(24)23-6-8-28-9-7-23/h2-5H,6-10H2,1H3,(H,20,25)(H3,19,21,22,26)
• InChI Key: DWMHECXDHQXFKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)N3CCOCC3)N
• Molecular Formula: C18H21N5O5S
• Molecular Weight: 419.5 g/mol

Description

N-(4-amino-2-((2-morpholino-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C18H21N5O5S and its molecular weight is 419.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Therapeutic Potential

Synthesis of Novel Heterocyclic Compounds

A study by Abu‐Hashem et al. (2020) detailed the synthesis of novel compounds derived from visnagenone and khellinone, demonstrating potential anti-inflammatory and analgesic properties. These compounds, including various heterocyclic derivatives, exhibit significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the therapeutic potential of meticulously designed molecular structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Gastroprokinetic Activity

Kalo et al. (1995) investigated the gastroprokinetic activity of compounds related to the specified chemical structure, revealing insights into the essentiality of the amide bond for potent gastroprokinetic activity. Such studies underscore the significance of structural elements in the development of therapeutic agents (Kalo, Morie, Yoshida, Fujiwara, & Kon, 1995).

Imaging Agent for Parkinson's Disease

Wang et al. (2017) synthesized a compound (HG-10-102-01) as a potential PET imaging agent for LRRK2 enzyme in Parkinson's disease, illustrating the application of related chemical structures in neurodegenerative disease research. This highlights the role of chemical synthesis in advancing diagnostic tools for complex diseases (Wang, Gao, Xu, & Zheng, 2017).